Cas no 56605-37-9 (Acetamide, 2-[(1,4-dihydro-6-methyl-4-oxo-2-pyrimidinyl)thio]-)

• Product Name: Acetamide, 2-[(1,4-dihydro-6-methyl-4-oxo-2-pyrimidinyl)thio]-
• CAS No: 56605-37-9
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 348399
• PubChem ID: 135422870
• Update Time: 2025-04-19

Acetamide, 2-[(1,4-dihydro-6-methyl-4-oxo-2-pyrimidinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(1,4-dihydro-6-methyl-4-oxo-2-pyrimidinyl)thio]-
• 2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• ST025749
• SCHEMBL11830543
• 2-(6-methyl-4-oxohydropyrimidin-2-ylthio)acetamide
• 2-(4-HYDROXY-6-METHYL-PYRIMIDIN-2-YLSULFANYL)-ACETAMIDE
• IDI1_020205
• SR-01000416795-1
• EU-0036439
• PFLOXVDQSMIVER-UHFFFAOYSA-N
• SR-01000416795
• 2-(4-Hydroxy-6-Methyl-2-Pyrimidinylthio)Acetamide
• 2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]acetamide
• 56605-37-9
• DTXSID40352035
• HMS1476I07
• ChemDiv3_001239
• AKOS001610850
• CCG-111099
• AKOS002211782
• AKOS002221396

• Inchi： 1S/C7H9N3O2S/c1-4-2-6(12)10-7(9-4)13-3-5(8)11/h2H,3H2,1H3,(H2,8,11)(H,9,10,12)
• InChI Key： PFLOXVDQSMIVER-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=NC(C)=CC(N1)=O

Computed Properties

• Exact Mass: 199.04167
• Monoisotopic Mass: 199.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 84.55